![molecular formula C16H15N5O3 B5713403 methyl 4-({[(1-methyl-1H-1,2,3-benzotriazol-5-yl)amino]carbonyl}amino)benzoate](/img/structure/B5713403.png)
methyl 4-({[(1-methyl-1H-1,2,3-benzotriazol-5-yl)amino]carbonyl}amino)benzoate
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Overview
Description
Methyl 4-({[(1-methyl-1H-1,2,3-benzotriazol-5-yl)amino]carbonyl}amino)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBCA, and it has been synthesized using different methods. In
Mechanism of Action
The mechanism of action of MBCA is not well understood. However, it has been proposed that MBCA may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation. It may also induce apoptosis (programmed cell death) in cancer cells.
Biochemical and physiological effects:
MBCA has been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for various biomedical applications. In addition, MBCA has been found to have good solubility in water, which is an essential property for drug delivery applications.
Advantages and Limitations for Lab Experiments
MBCA has several advantages for lab experiments, such as its high purity, low toxicity, and good solubility in water. However, one limitation of MBCA is its relatively high cost, which may limit its widespread use in research.
Future Directions
There are several future directions for the research on MBCA. One direction is to explore its potential applications in the field of nanotechnology, where it can be used as a building block for the synthesis of functionalized nanoparticles. Another direction is to investigate the mechanism of action of MBCA in more detail to better understand its anticancer activity. Finally, the development of more cost-effective synthesis methods for MBCA may further facilitate its use in various research fields.
Conclusion:
In conclusion, Methyl 4-({[(1-methyl-1H-1,2,3-benzotriazol-5-yl)amino]carbonyl}amino)benzoate is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on MBCA may lead to the development of new materials and drugs for various applications.
Synthesis Methods
The synthesis of MBCA involves the reaction of 4-aminobenzoic acid with 1-methyl-1H-1,2,3-benzotriazole-5-carboxylic acid in the presence of N,N'-carbonyldiimidazole (CDI) as a coupling reagent. The resulting intermediate is then reacted with methyl chloroformate to yield MBCA. This synthesis method has been optimized to produce high yields of MBCA with excellent purity.
Scientific Research Applications
MBCA has been extensively studied for its potential applications in various fields such as drug discovery, material science, and analytical chemistry. In drug discovery, MBCA has been found to exhibit potent anticancer activity against various cancer cell lines. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as arthritis and neurodegenerative disorders.
In material science, MBCA has been used as a building block for the synthesis of functionalized polymers. These polymers have shown promising applications in the development of new materials for drug delivery and tissue engineering.
properties
IUPAC Name |
methyl 4-[(1-methylbenzotriazol-5-yl)carbamoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3/c1-21-14-8-7-12(9-13(14)19-20-21)18-16(23)17-11-5-3-10(4-6-11)15(22)24-2/h3-9H,1-2H3,(H2,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KACLFPWORJYXTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)NC(=O)NC3=CC=C(C=C3)C(=O)OC)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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